Cas no 76811-98-8 (Fexofenadinone)

Fexofenadinone structure

Product Name:Fexofenadinone

CAS No:76811-98-8

MF:C₃₂H₃₇NO₄

MW:499.640489339828

CID:59830

PubChem ID:9935699

Update Time:2025-04-18

Fexofenadinone Chemical and Physical Properties

Names and Identifiers

- 4-((4-(4-Hydroxydiphenylmethyl)-1-piperidinyl)-1-oxobutyl)-a,a-dimethyl-phenylacetic acid
- Fexofenadinone
- 2-(4-(4-(4-(hydroxydiphenylmethyl)piperidin-1-yl)butanoyl)phenyl)-2-methylpropanoic acid
- 1-[4-3-(3-methylbut-2-enyloxy)phenyl]ethanone
- 4-[4-[4-(hydroxydiphenylmethyl)-1-piperidinyl]-1-oxo-butyl]-alpha,alpha-dimethylbenzeneacetic acid
- 4-[4-[4-(hydroxydiphenylmethyl)-1-piperidinyl]-1-oxobutyl]-α,α-dimethylbenzeneacetic acid
- 4-[4-[4-(hydroxy-diphenyl-methyl)-1-piperidyl]-1-oxo-butyl]-α,α-dimethyl-benzeneacetic acid
- CTK1F5375
- Ethanone, 1-[4-[(3-methyl-2-butenyl)oxy]phenyl]-
- SureCN3895936
- 4-[4-[4-(Hydroxydiphenylmethyl)-1-piperidinyl]-1-oxobutyl]-α,α-dimethylphenylacetic acid
- 76811-98-8
- 4-[4-[4-(hydroxydiphenylmethyl)-1-piperidinyl]-1-oxobutyl]-alpha, alpha-dimethylphenylacetic acid
- Fexofenadine impurity A
- EC 616-390-6
- BENZENEACETIC ACID, 4-(4-(4-(HYDROXYDIPHENYLMETHYL)-1-PIPERIDINYL)-1-OXOBUTYL)-.ALPHA.,.ALPHA.-DIMETHYL-
- 4-(4-(4-(HYDROXYDIPHENYLMETHYL)-1-PIPERIDINYL)-1-OXOBUTYL)-.ALPHA.,.ALPHA.-DIMETHYLBENZENEACETIC ACID
- 4-[4-[4-(hydroxydiplienylmethyl)-1-piperidinyl]-1-oxobutyl]-alpha,alpha-dimethylphenylacetic acid
- DTXSID401120205
- 4-[4-[4-(hydroxydiphenylmethyl)-1-piperidinyl]-1-oxobutyl]-alpha,alpha-dimethylphenylacetic acid
- F72352
- 4-[4-[4-(hydroxydiphenylmethyl)-1-piperidinyl]-1-oxobutyl]-alpha,alpha-dimethylbenzeneacetic acid
- FT-0668531
- 4-[4-[4-(hydroxydiphenylmethyl)- 1-piperidinyl]-1-oxobutyl]-alpha,alpha-dimethylphenylacetic acid
- BENZENEACETIC ACID, 4-(1-OXY-4-(4-(HYDROXYDIPHENYLMETHYL)-1-PIPERIDINYL)BUTYL)-.ALPHA.,.ALPHA.-DIMETHYL
- NS00011487
- 2-[4-[4-[4-(Hydroxydiphenylmethyl)-1-piperidinyl]-1-oxobutyl]phenyl]-2,2-dimethylacetic acid
- 2-(4-(4-(4-(HYDROXYDIPHENYLMETHYL)-1-PIPERIDINYL)-1-OXOBUTYL)PHENYL)-2,2-DIMETHYLACETIC ACID
- 2-[4-[4-[4-(Hydroxydiphenylmethyl)piperidin-1-yl]butanoyl]phenyl]-2-methylpropanoic Acid (Ketofexofenadine)
- SCHEMBL1395734
- Benzeneacetic acid, 4-(4-(4-(hydroxydiphenylmethyl)-1-piperidinyl)-1-oxobutyl)-alpha,alpha-dimethyl-
- 2-(4-(4-(4-(Hydroxydiphenylmethyl)piperidin-1-yl)butanoyl)phenyl)-2-methylpropanoicacid
- 4-(4-(4-(HYDROXYDIPHENYLMETHYL)-1-PIPERIDINYL)-1-OXOBUTYL)-.ALPHA.,.ALPHA.-DIMETHYLPHENYLACETIC ACID
- 4-(1-OXO-4-(4-(HYDROXYDIPHENYLMETHYL)-1-PIPERIDINYL)BUTYL)-.ALPHA.,.ALPHA.-DIMETHYLBENZENEACETIC ACID
- UNII-VJS2R7DKY1
- VJS2R7DKY1
- NGAKDIWPTMPPFP-UHFFFAOYSA-N
- 2-[4-[4-[4-[hydroxy(diphenyl)methyl]piperidin-1-yl]butanoyl]phenyl]-2-methylpropanoic acid
- FEXOFENADINE HYDROCHLORIDE IMPURITY A [EP IMPURITY]
- DA-28365
- Inchi： 1S/C32H37NO4/c1-31(2,30(35)36)25-17-15-24(16-18-25)29(34)14-9-21-33-22-19-28(20-23-33)32(37,26-10-5-3-6-11-26)27-12-7-4-8-13-27/h3-8,10-13,15-18,28,37H,9,14,19-23H2,1-2H3,(H,35,36)
- InChI Key： NGAKDIWPTMPPFP-UHFFFAOYSA-N
- SMILES： OC(C1C=CC=CC=1)(C1C=CC=CC=1)C1CCN(CCCC(C2C=CC(=CC=2)C(C(=O)O)(C)C)=O)CC1

Computed Properties

Exact Mass: 499.27200
Monoisotopic Mass: 499.27225866g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 37
Rotatable Bond Count: 10
Complexity: 718
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 77.8Å²

Experimental Properties

Density: 1.165
Boiling Point: 693.9±55.0 °C at 760 mmHg
Flash Point: 373.5±31.5 °C
PSA: 77.84000
LogP: 5.59770
Vapor Pressure: 0.0±2.3 mmHg at 25°C

Fexofenadinone Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
Safety Instruction： H303+H313+H333
Storage Condition：Store at recommended temperature

Fexofenadinone Pricemore >>

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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	PHR2454-50MG	Fexofenadine Related Compound A	76811-98-8		50mg	¥5274.32	2025-01-16
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Ambeed	A245739-100mg	2-(4-(4-(4-(Hydroxydiphenylmethyl)piperidin-1-yl)butanoyl)phenyl)-2-methylpropanoic acid	76811-98-8	95%	100mg	$186.0	2025-04-17
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